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Introduction
Tellurium-122 (¹²²Te) is a stable, naturally occurring isotope of tellurium with a natural

abundance of approximately 2.55%.[1][2] Its unique nuclear properties make it a valuable

target material for a variety of nuclear reaction studies. These studies are crucial for advancing

our understanding of nuclear structure, astrophysical processes, and for the production of

medically significant radioisotopes.[3][4][5]

In the context of drug development and nuclear medicine, ¹²²Te is particularly noteworthy as a

precursor for the production of Iodine-122 (¹²²I), a positron-emitting radionuclide with

applications in gamma imaging and Positron Emission Tomography (PET).[1][6] The relatively

short half-life of ¹²²I necessitates its production close to the point of use, making the study of its

production reactions from ¹²²Te essential.

These notes provide a comprehensive overview of key nuclear reactions involving ¹²²Te,

detailed experimental protocols, and data summaries to support researchers in this field.

Key Nuclear Reactions and Data
Tellurium-122 can be used as a target for several types of nuclear reactions, induced by

particles such as neutrons, protons, alpha particles, and photons. The outcomes of these
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reactions are diverse, leading to the production of various isotopes with applications in basic

research and medicine.

Neutron-Induced Reactions
Neutron-induced reactions on ¹²²Te are of significant interest, particularly for thermal neutron

capture and fast neutron reactions.

Table 1: Summary of Neutron-Induced Reactions on ¹²²Te

Reaction
Product
Nuclide

Product
Half-Life

Projectile
Energy

Cross-
Section

Application
of Product

¹²²Te(n,γ)¹²³Te ¹²³Te Stable Thermal ~3.9 b[7]

Basic nuclear

structure

studies

¹²²Te(n,2n)¹²¹

ᵐTe
¹²¹ᵐTe 164.7 days[2]

Fast

Neutrons

(~13-15 MeV)

[8]

Varies with

energy[8]

Basic nuclear

structure

studies

¹²²Te(n,2n)¹²¹ᵍ

Te
¹²¹ᵍTe 19.31 days[2]

Fast

Neutrons

(~13-15 MeV)

[8]

Varies with

energy[8]

Basic nuclear

structure

studies

Charged Particle-Induced Reactions
Charged particle beams, such as protons and alpha particles, are commonly used to induce

nuclear reactions for the production of specific radioisotopes.

Table 2: Summary of Charged Particle-Induced Reactions on ¹²²Te
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Reaction
Product
Nuclide

Product
Half-Life

Projectile
Energy

Cross-
Section

Application
of Product

¹²²Te(p,n)¹²²I ¹²²I 3.6 min ~5-15 MeV
Energy-

dependent

Gamma

Imaging,

PET[1][6]

¹²²Te(α,n)¹²⁵X

e
¹²⁵Xe 16.9 hours

~12-17

MeV[3]

Not yet

quantified in

literature[3][4]

Astrophysical

γ-process

studies[3][4]

Photon-Induced Reactions
High-energy photons (gamma rays) can also be used to induce nuclear reactions, primarily

through the photoneutron (γ,n) process.

Table 3: Summary of Photon-Induced Reactions on ¹²²Te

Reaction
Product
Nuclide

Product
Half-Life

Projectile
Energy

Cross-
Section
Peak

Application
of Product

¹²²Te(γ,n)¹²¹Te ¹²¹Te (g.s.) 19.31 days[2]
10-18 MeV[9]

[10]

~274 mb @

15.3 MeV[10]

Giant Dipole

Resonance

studies[10]

Experimental Protocols
The following sections outline generalized protocols for conducting nuclear reaction studies

using a ¹²²Te target. These protocols are based on methodologies reported in the literature for

activation analysis.[3][8][10]

Protocol 1: Target Preparation
High-purity, and often isotopically enriched, target materials are a prerequisite for successful

nuclear reaction experiments to minimize unwanted background reactions.[11]
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Method 1: Vacuum Evaporation for Thin Film Targets[3] This method is suitable for producing

thin, uniform targets for charged particle irradiation.

Substrate Preparation: Start with a suitable backing foil, such as 10 µm thick aluminum or

tantalum.[3] Clean the substrate ultrasonically in acetone and then ethanol to remove any

surface contaminants.

Evaporation Setup: Place the substrate in a holder within a vacuum evaporation chamber.

Place a small quantity of high-purity ¹²²Te metal powder or granules into a resistive heating

crucible (e.g., tantalum or tungsten) inside the chamber.[11]

Evacuation: Evacuate the chamber to a high vacuum (typically < 10⁻⁵ mbar) to ensure a long

mean free path for the evaporated tellurium atoms.

Deposition: Gradually increase the current to the crucible to heat the ¹²²Te material until it

sublimes/evaporates. The tellurium vapor will deposit as a thin film onto the cooler substrate.

Monitor the deposition rate and thickness using a quartz crystal microbalance.

Target Characterization:

Determine the target thickness and uniformity. This can be done by weighing the foil

before and after deposition to a precision of ~1 µg.[3]

Alternatively, use Rutherford Backscattering Spectrometry (RBS) for a more precise, non-

destructive measurement of thickness and stoichiometry.[3] Alpha-RBS is generally

preferred over proton-RBS for this purpose.[3]

Method 2: Pressed Powder Targets This method is often used for neutron irradiation

experiments where target thickness is less critical than total mass.

Material Preparation: Use high-purity ¹²²TeO₂ powder. The oxide form is often used due to its

stability.[7]

Encapsulation: Weigh a precise amount of the ¹²²TeO₂ powder.

Pressing: Use a hydraulic press to compact the powder into a solid pellet of a defined

diameter.
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Sealing: For reactor irradiations, seal the pellet in a low-activation capsule material (e.g.,

high-purity quartz or aluminum) to contain the material during irradiation.[12]

Protocol 2: Target Irradiation
The irradiation process subjects the ¹²²Te target to a beam of particles to induce the desired

nuclear reaction.

Workflow for Accelerator-Based Irradiation (e.g., for (p,n) or (α,n) reactions)[3]

Target Mounting: Mount the prepared ¹²²Te target foil in a target holder at the end of the

accelerator beamline.

Beam Tuning: Use a particle accelerator (e.g., a cyclotron) to produce a beam of the desired

particles (protons, alphas) at the specified energy.[3][4] Tune the beam to ensure it is

correctly focused on the target position.

Irradiation: Irradiate the target with the particle beam for a predetermined duration. The

duration depends on the half-life of the product isotope and the desired activity.

Beam Current Monitoring: Continuously measure the beam current using a Faraday cup

placed behind the target to accurately determine the total number of particles that hit the

target. This is critical for cross-section calculations.

Cooling: After irradiation, allow the target to "cool" for a period to let short-lived, unwanted

radioisotopes decay.

Protocol 3: Post-Irradiation Analysis (Activation Method)
[3][10]
The activation method is a highly sensitive technique used to identify and quantify the

radioisotopes produced in the target. It involves measuring the characteristic gamma radiation

emitted during their decay.[13]

Sample Transport: After a suitable cooling period, carefully remove the irradiated target from

the beamline and transport it to a gamma-ray spectroscopy setup.
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Gamma-Ray Spectroscopy:

Place the target at a well-defined distance from a High-Purity Germanium (HPGe)

detector. The detector should be shielded (e.g., with lead) to reduce background radiation.

[3]

Acquire a gamma-ray energy spectrum for a sufficient time to obtain good statistics for the

peaks of interest.[14]

Detector Calibration: Calibrate the HPGe detector for both energy and efficiency using

standard, certified radioactive sources (e.g., ¹³⁷Cs, ⁶⁰Co, ¹⁵²Eu) that cover the energy range

of interest.[3]

Data Analysis:

Identify the gamma-ray peaks in the spectrum corresponding to the decay of the product

nuclide (e.g., ¹²⁵Xe or ¹²¹Te).[3][10]

Calculate the net area of each characteristic photopeak.

Use the peak area, detector efficiency, gamma-ray intensity, irradiation time, and decay

time to calculate the activity of the produced isotope at the end of the bombardment.

From the activity and the measured beam current, the reaction cross-section can be

determined.

Visualizations
Experimental Workflow
The following diagram illustrates a typical workflow for a nuclear reaction experiment using the

activation method.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.epj-conferences.org/articles/epjconf/pdf/2023/05/epjconf_npa-x2023_11014.pdf
https://www.ucolick.org/~kirsten/undergradlabs/lab3.pdf
https://www.epj-conferences.org/articles/epjconf/pdf/2023/05/epjconf_npa-x2023_11014.pdf
https://www.epj-conferences.org/articles/epjconf/pdf/2023/05/epjconf_npa-x2023_11014.pdf
https://physics.uz.ua/en/journals/vipusk-51-2022/vivchennya-pererizu-reaktsiyi-122te-gamma-n-121te-aktivatsiynim-metodom
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Target Preparation

2. Irradiation

3. Post-Irradiation Analysis
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Final Results

Click to download full resolution via product page

Fig. 1: Experimental workflow for nuclear reaction studies using ¹²²Te.
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Nuclear Reaction Pathway for ¹²²I Production
This diagram shows the primary reaction pathway for producing the medical isotope ¹²²I from a

¹²²Te target.

¹²²Te
(Target)
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(Projectile)
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Fig. 2: Pathway for the ¹²²Te(p,n)¹²²I reaction.
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The activation technique relies on the unique radioactive decay signature of the product

nucleus to identify and quantify it after the irradiation has ceased.

Stable ¹²²Te Target
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Bombard with α Activated Target
(¹²²Te + ¹²⁵Xe)

Gamma Spectroscopy
(Measure Decay of ¹²⁵Xe)

Wait & Count Quantify ¹²⁵Xe Produced

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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